Cas no 7064-34-8 (5-(3-Chlorophenyl)isoxazole)

• Product Name: 5-(3-Chlorophenyl)isoxazole
• CAS No: 7064-34-8
• MF: C₉H₆ClNO
• MW: 179.603041172028
• MDL: MFCD03232871
• CID: 574809
• PubChem ID: 53216896
• Update Time: 2025-09-22

5-(3-Chlorophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chlorophenyl)isoxazole
• 5-[(3-cyclopentyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-6-(3,5-dimethylpiperidin-1-yl)-4-methyl-2-oxo-1-propyl-1,2-dihydropyridine-3-carbonitrile
• 5-(3-chlorophenyl)-1,2-oxazole
• Isoxazole,5-(3-chlorophenyl)-
• BS-23294
• MFCD03232871
• DTXSID80682025
• 7064-34-8
• CS-0207874
• AKOS006345030
• A866580
• SCHEMBL9188823
• DB-358581

• MDL： MFCD03232871
• Inchi： 1S/C9H6ClNO/c10-8-3-1-2-7(6-8)9-4-5-11-12-9/h1-6H
• InChI Key： CFYQBZOVTJXQDQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC=NO1

Computed Properties

• Exact Mass: 179.01388
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes